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Compound of Interest

Compound Name: Ethyl linolenate-d5

Cat. No.: B3026117 Get Quote

This guide provides a comprehensive overview of the safety data for Ethyl linolenate-d5,

intended for researchers, scientists, and professionals in drug development. The information is

compiled from available Safety Data Sheets (SDS) and public chemical databases.

Chemical Identification
Identifier Value

Product Name α-Linolenic Acid ethyl ester-d5[1]

Synonyms

ALAEE-d5, Ethyl α-Linolenate-d5, Ethyl

Linolenate-d5, LAEE-d5, Linolenic Acid ethyl

ester-d5[1]

CAS Number 203633-16-3[1]

Chemical Formula C20H29D5O2[1]

Molecular Weight 311.5 g/mol [1]

Hazard Identification
According to the available Safety Data Sheet, Ethyl linolenate-d5 is not classified as a

hazardous substance or mixture.[1]

GHS Classification: Not a hazardous substance or mixture.[1]
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Label Elements: Not a hazardous substance or mixture.[1]

Other Hazards: None known.[1]

For the non-deuterated analog, Ethyl linolenate, it may cause skin irritation.[2][3] When heated

to decomposition, it may emit toxic fumes of carbon monoxide and carbon dioxide.[3]

Physical and Chemical Properties
Quantitative data for the physical and chemical properties of Ethyl linolenate-d5 are not

extensively available. The following table includes data for the non-deuterated form, Ethyl

linolenate, for reference.

Property Value (for Ethyl linolenate)

Appearance Clear colorless liquid[2][4]

Boiling Point 424 °F at 15 mmHg[2][3]

Flash Point > 235 °F[2][3]

Density 0.8919 at 77 °F[2][3]

Molecular Weight 306.5 g/mol [2]

Handling and Storage
Proper handling and storage procedures are crucial for maintaining the integrity and safety of

Ethyl linolenate-d5.

Precautions for Safe Handling:

Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[1]

Use only in areas with adequate ventilation.[1]

Conditions for Safe Storage:
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Keep container tightly closed in a cool, well-ventilated area.[1]

Store at -20°C for long-term stability.[1]

Protect from direct sunlight and sources of ignition.[1]

Safe Handling Protocol

Receive
Ethyl linolenate-d5

Store at -20°C
in a well-ventilated area

Upon Receipt Wear appropriate PPE
(Gloves, Lab Coat, Goggles)

Before Use Handle in a
ventilated area

Complete
Experiment

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl linolenate-d5 from receipt to experimental

use.

Accidental Release Measures
In the event of a spill, the following measures should be taken:

Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Methods for Cleaning Up: Absorb with an inert material and dispose of as hazardous waste.

Keep in suitable, closed containers for disposal.[1]

For the non-deuterated form, it is recommended to use absorbent paper for small spills and to

decontaminate surfaces with 60-70% ethanol followed by soap and water.[2][3]
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Accidental Release Protocol

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill
with inert material

Clean Up Spill

Dispose of Waste
in a sealed container

Decontaminate Area

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to an accidental spill of Ethyl linolenate-d5.

First-Aid Measures
The following first-aid measures are recommended in case of exposure:
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Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration.[1]

Skin Contact Wash off with soap and plenty of water.[1]

Eye Contact Flush eyes with water as a precaution.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.[1]

In all cases of exposure, it is advised to consult a physician.[1]

First-Aid Response

Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air

Wash with Soap & Water

Flush with Water

Rinse Mouth, Do NOT Induce Vomiting

Consult a Physician

Click to download full resolution via product page
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Caption: Decision pathway for first-aid measures following exposure to Ethyl linolenate-d5.

Toxicological Information
The toxicological properties of Ethyl linolenate-d5 have not been fully investigated.[1] The

available SDS indicates that it is not classified as a hazardous substance based on available

data.[1] For the non-deuterated form, Ethyl linolenate, it may cause skin irritation.[2][3]

Stability and Reactivity
Reactivity: No data available for Ethyl linolenate-d5. For the non-deuterated form, it is an

ester and may react with strong oxidizing acids, caustic solutions, alkali metals, and hydrides.

[2][3]

Chemical Stability: Stable under recommended storage conditions.[1]

Hazardous Decomposition Products: No data available for Ethyl linolenate-d5. When heated

to decomposition, the non-deuterated form may emit toxic fumes of carbon monoxide and

carbon dioxide.[3]

Experimental Protocols
Detailed experimental protocols involving the use of Ethyl linolenate-d5 are not publicly

available in the searched safety data sheets. It is intended for use as an internal standard for

the quantification of α-linolenic acid ethyl ester by GC- or LC-MS. Researchers should develop

specific protocols in accordance with their experimental designs and institutional safety

guidelines.

This technical guide is intended for informational purposes only and should not be used as a

substitute for a formal risk assessment or the advice of a qualified safety professional. Always

refer to the most current Safety Data Sheet provided by the supplier before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://file.glpbio.com/quotepdf/sds.php?token=3EPiXha3YrFdlVEzq4pbk-Ew4yurVguy16AFIejsvABe5Q9rTD2Nyhu-T2EwBr31r9MIDIa94Ivbc6fMraULGJVZdYtJCEeYI5XMqQuHgggK4YGFlTbWTx566ZEA0o8pxz1DCN69hIoON
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-linolenate
https://cameochemicals.noaa.gov/chemical/20387
https://www.guidechem.com/encyclopedia/ethyl-linolenate-dic192486.html
https://www.benchchem.com/product/b3026117#ethyl-linolenate-d5-safety-data-sheet
https://www.benchchem.com/product/b3026117#ethyl-linolenate-d5-safety-data-sheet
https://www.benchchem.com/product/b3026117#ethyl-linolenate-d5-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

